1,2,3-Trichloronaphthalene
1,2,3-Trichloronaphthalene
Trichloronaphthalene is a colorless to pale-yellow solid with an aromatic odor. mp: 93°C; bp: 304-354°C. Used in lubricants and in the manufacture of insulation for electrical wire. Presents an environmental danger. If released into the environment, bioaccumulation takes place in fish. Will persist in the environment causing long-term adverse effects. The halowaxes are technical-grade chlorinated naphthalenes containing trichloronaphthalene in its various isomers together with (mainly) tetrachloro-, pentachloro-, and hexa-chloronapthalenes in their various isomers.
Brand Name:
Vulcanchem
CAS No.:
1321-65-9
VCID:
VC0075381
InChI:
InChI=1S/C10H5Cl3/c11-8-5-6-3-1-2-4-7(6)9(12)10(8)13/h1-5H
SMILES:
C1=CC=C2C(=C1)C=C(C(=C2Cl)Cl)Cl
Molecular Formula:
C10H5Cl3
Molecular Weight:
231.5 g/mol
1,2,3-Trichloronaphthalene
CAS No.: 1321-65-9
Main Products
VCID: VC0075381
Molecular Formula: C10H5Cl3
Molecular Weight: 231.5 g/mol
| CAS No. | 1321-65-9 |
|---|---|
| Product Name | 1,2,3-Trichloronaphthalene |
| Molecular Formula | C10H5Cl3 |
| Molecular Weight | 231.5 g/mol |
| IUPAC Name | 1,2,3-trichloronaphthalene |
| Standard InChI | InChI=1S/C10H5Cl3/c11-8-5-6-3-1-2-4-7(6)9(12)10(8)13/h1-5H |
| Standard InChIKey | QEPTXDCPBXMWJC-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C=C(C(=C2Cl)Cl)Cl |
| Canonical SMILES | C1=CC=C2C(=C1)C=C(C(=C2Cl)Cl)Cl |
| Boiling Point | 579 to 669 °F at 760 mm Hg (NIOSH, 2016) BETWEEN 304.44 - 354.44 °C 304-354 °C 579-669°F |
| Colorform | Colorless to pale-yellow solid. |
| Density | 1.58 (NIOSH, 2016) 1.58 1.58 g/cm³ |
| Flash Point | 392 °F (NIOSH, 2016) (200 °C) (OPEN CUP) 200 °C o.c. 392°F (open cup) (oc) 392°F |
| Melting Point | 199 °F (NIOSH, 2016) 93 °C 199°F |
| Physical Description | Trichloronaphthalene is a colorless to pale-yellow solid with an aromatic odor. mp: 93°C; bp: 304-354°C. Used in lubricants and in the manufacture of insulation for electrical wire. Presents an environmental danger. If released into the environment, bioaccumulation takes place in fish. Will persist in the environment causing long-term adverse effects. The halowaxes are technical-grade chlorinated naphthalenes containing trichloronaphthalene in its various isomers together with (mainly) tetrachloro-, pentachloro-, and hexa-chloronapthalenes in their various isomers. COLOURLESS-TO-YELLOW SOLID IN VARIOUS FORMS WITH CHARACTERISTIC ODOUR. Colorless to pale-yellow solid with an aromatic odor. |
| Description | Trichloronaphthalene is a colorless to pale-yellow solid with an aromatic odor. mp: 93°C; bp: 304-354°C. Used in lubricants and in the manufacture of insulation for electrical wire. Presents an environmental danger. If released into the environment, bioaccumulation takes place in fish. Will persist in the environment causing long-term adverse effects. The halowaxes are technical-grade chlorinated naphthalenes containing trichloronaphthalene in its various isomers together with (mainly) tetrachloro-, pentachloro-, and hexa-chloronapthalenes in their various isomers. |
| Solubility | Insoluble (NIOSH, 2016) Water solubility: 0.017-0.064 mg/l at 25 °C /Trichloronaphthalene isomers/ Solubility in water: none Insoluble |
| Vapor Density | 8.0 (Air= 1 at boiling point of trichloronaphthalene) Relative vapor density (air = 1): 8 |
| Vapor Pressure | less than 1 mm Hg (NIOSH, 2016) 2.00e-05 mmHg LESS THAN 1 TORR @ 20 °C Vapor pressure, Pa at 20 °C: <1 mmHg |
| PubChem Compound | 524223 |
| Last Modified | Nov 11 2021 |
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